Potassium trifluoro(3-oxo-3-(phenylamino)propyl)borate
Overview
Description
Scientific Research Applications
C9H10BF3KNO C_9H_{10}BF_3KNO C9H10BF3KNO
and a molecular weight of 255.09 . It’s a member of the organotrifluoroborates family, compounds known for their stability and reactivity in various organic transformations . Below is a comprehensive analysis of its scientific research applications, each with a detailed section.Catalysis
Potassium trifluoro(3-oxo-3-(phenylamino)propyl)borate can serve as a catalyst in organic synthesis. Its stability and reactivity make it suitable for facilitating various chemical reactions, including those that form carbon-carbon bonds .
Organic Synthesis
This compound is used in the synthesis of complex organic molecules. Its unique structure allows for the introduction of the trifluoroborate group into organic substrates, which can be further transformed into diverse functional groups .
Medicinal Chemistry
In medicinal chemistry, this compound can be used to modify pharmacophores, the parts of a molecule responsible for its biological activity. This can lead to the development of new drugs with enhanced efficacy or reduced side effects .
Material Science
The compound’s properties can be exploited in material science, particularly in the creation of novel materials with specific electronic or optical characteristics .
Polymer Chemistry
Potassium trifluoro(3-oxo-3-(phenylamino)propyl)borate can be incorporated into polymers to alter their properties, such as thermal stability, mechanical strength, or chemical resistance .
Agricultural Chemistry
In agricultural chemistry, this compound could be used to synthesize new pesticides or herbicides, offering potentially safer and more effective solutions for crop protection .
Environmental Chemistry
This organotrifluoroborate can play a role in environmental chemistry by being part of the synthesis of chemicals used in pollution control and remediation processes .
Analytical Chemistry
Lastly, it can be used in analytical chemistry as a reagent for the detection and quantification of various substances due to its predictable reactivity patterns .
properties
IUPAC Name |
potassium;(3-anilino-3-oxopropyl)-trifluoroboranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BF3NO.K/c11-10(12,13)7-6-9(15)14-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H,14,15);/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOFRMNHZXLBZNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](CCC(=O)NC1=CC=CC=C1)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BF3KNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium trifluoro(3-oxo-3-(phenylamino)propyl)borate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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